4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-N-(o-tolyl)piperidine-1-carboxamide

• IUPAC Name: 4-(4-cyclopropyl-1-methyl-5-oxo-1,2,4-triazol-3-yl)-N-(2-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H25N5O2/c1-13-5-3-4-6-16(13)20-18(25)23-11-9-14(10-12-23)17-21-22(2)19(26)24(17)15-7-8-15/h3-6,14-15H,7-12H2,1-2H3,(H,20,25)
• InChI Key: RSIQVRGVDLBCHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CCC(CC2)C3=NN(C(=O)N3C4CC4)C
• Molecular Formula: C19H25N5O2
• Molecular Weight: 355.4 g/mol

Description

4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-N-(o-tolyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H25N5O2 and its molecular weight is 355.442. The purity is usually 95%.
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Scientific Research Applications

Disposition and Metabolism in Humans

The study of the disposition and metabolism of pharmacologically active compounds is crucial for understanding their therapeutic and toxicological profiles. For instance, the novel orexin 1 and 2 receptor antagonist SB-649868, which shares a structural motif with piperidine compounds, has been investigated in humans to determine its pharmacokinetic properties, including absorption, metabolism, and excretion pathways (Renzulli et al., 2011). Such studies highlight the importance of assessing how compounds are processed in the body to ensure their safe and effective use.

Pharmacological Efficacy and Safety

Evaluating the pharmacological efficacy and safety of compounds involves detailed studies on their biological activities and potential side effects. Research into compounds like MT-45, a novel synthetic opioid, has been associated with significant adverse effects, underscoring the need for thorough drug safety evaluations before clinical use (Helander et al., 2014). This example demonstrates the complex balance between therapeutic potential and safety concerns in drug development.

Novel Drug Applications

The development of new drugs often involves the synthesis and characterization of novel compounds, such as piperidine derivatives, which may offer unique pharmacological benefits. Studies on compounds like GSK1322322, a peptidase deformylase inhibitor, illustrate the process of discovering and optimizing new therapeutic agents for specific medical applications (Mamaril-Fishman et al., 2014). Research in this area contributes to expanding our arsenal of drugs for treating various diseases.